Cas no 26033-27-2 (3-(Thiophen-2-yl)-1h-pyrazole-4-carbaldehyde)

3-(Thiophen-2-yl)-1h-pyrazole-4-carbaldehyde structure
26033-27-2 structure
Product Name:3-(Thiophen-2-yl)-1h-pyrazole-4-carbaldehyde
CAS No:26033-27-2
MF:C8H6N2OS
MW:178.211040019989
MDL:MFCD02677688
CID:264015
PubChem ID:737231
Update Time:2025-04-19

3-(Thiophen-2-yl)-1h-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(Thiophen-2-yl)-1H-pyrazole-4-carbaldehyde
    • 1H-Pyrazole-4-carboxaldehyde,3-(2-thienyl)-
    • 3-(2-Thienyl)-1H-pyrazole-4-carbaldehyde
    • 3-Thiophen-2-yl-1H-pyrazole-4-carbaldehyde
    • 5-thiophen-2-yl-1H-pyrazole-4-carbaldehyde
    • 3-thien-2-yl-1H-pyrazole-4-carbaldehyde
    • 5-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde
    • 1H-Pyrazole-4-carboxaldehyde, 3-(2-thienyl)-
    • ZERO/005236
    • DDQIKYLVCQKLHT-UHFFFAOYSA-N
    • 2211AB
    • HTS001847
    • STK499929
    • SBB07327
    • AKOS000266169
    • EN300-24712
    • 26033-27-2
    • AB01334533-02
    • DTXSID80353208
    • BB 0221290
    • CS-0067817
    • C74349
    • SCHEMBL1337388
    • 3-thiophen-2-yl-1h-pyrazole-4-carboxaldehyde
    • NCGC00342520-01
    • A851451
    • FT-0613592
    • BB 0249072
    • 3-(2-Thienyl)-1H-pyrazole-4-carbaldehyde, AldrichCPR
    • MFCD02677688
    • Z199469156
    • DS-2850
    • AKOS005167455
    • BS-3964
    • ALBB-000094
    • DB-032377
    • 3-(Thiophen-2-yl)-1h-pyrazole-4-carbaldehyde
    • MDL： MFCD02677688
    • Inchi： 1S/C8H6N2OS/c11-5-6-4-9-10-8(6)7-2-1-3-12-7/h1-5H,(H,9,10)
    • InChI Key： DDQIKYLVCQKLHT-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C1=C(C=O)C=NN1

Computed Properties

  • Exact Mass: 178.02000
  • Monoisotopic Mass: 178.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 74

Experimental Properties

  • Density: 1.398±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 69-71 ºC (water )
  • Boiling Point: 429.8°C at 760 mmHg
  • Flash Point: 213.7°C
  • Refractive Index: 1.686
  • Solubility: Almost insoluble (0.059 g/l) (25 º C),
  • PSA: 73.99000
  • LogP: 1.95070

3-(Thiophen-2-yl)-1h-pyrazole-4-carbaldehyde Security Information

3-(Thiophen-2-yl)-1h-pyrazole-4-carbaldehyde Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(Thiophen-2-yl)-1h-pyrazole-4-carbaldehyde Pricemore >>

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